Cas no 349097-71-8 (3-Chloro-N-(2,4-dimethoxyphenyl)propanamide)
3-Chloro-N-(2,4-dimethoxyphenyl)propanamide is a synthetic organic compound featuring a chloro-substituted propanamide backbone linked to a 2,4-dimethoxyphenyl group. This structure imparts reactivity useful in organic synthesis, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The chloro group enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the dimethoxyphenyl moiety contributes to solubility and stability. Its well-defined molecular architecture allows for precise functionalization, making it valuable in medicinal chemistry for scaffold diversification. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Proper handling is advised due to potential reactivity of the chloro substituent.
349097-71-8 structure
Product Name:3-Chloro-N-(2,4-dimethoxyphenyl)propanamide
CAS No:349097-71-8
MF:C11H14ClNO3
MW:243.686762332916
MDL:MFCD02973794
CID:919668
PubChem ID:5187352
Update Time:2025-10-13
3-Chloro-N-(2,4-dimethoxyphenyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-N-(2,4-dimethoxyphenyl)propanamide
- STL261811
- VS-07241
- DB-262233
- 349097-71-8
- CS-0316131
- DTXSID80409279
- BBL022635
- AKOS000159229
- MFCD02973794
- ALBB-016596
- propanamide, 3-chloro-N-(2,4-dimethoxyphenyl)-
-
- MDL: MFCD02973794
- Inchi: 1S/C11H14ClNO3/c1-15-8-3-4-9(10(7-8)16-2)13-11(14)5-6-12/h3-4,7H,5-6H2,1-2H3,(H,13,14)
- InChI Key: FDZXCZHTVPOSTB-UHFFFAOYSA-N
- SMILES: ClCCC(NC1C=CC(=CC=1OC)OC)=O
Computed Properties
- Exact Mass: 243.06632
- Monoisotopic Mass: 243.0662210g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.56
3-Chloro-N-(2,4-dimethoxyphenyl)propanamide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Chloro-N-(2,4-dimethoxyphenyl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019116287-5g |
3-Chloro-N-(2,4-dimethoxyphenyl)propanamide |
349097-71-8 | 95% | 5g |
$309.00 | 2023-09-02 | |
| TRC | C379518-50mg |
3-Chloro-N-(2,4-dimethoxyphenyl)propanamide |
349097-71-8 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C379518-100mg |
3-Chloro-N-(2,4-dimethoxyphenyl)propanamide |
349097-71-8 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C379518-500mg |
3-Chloro-N-(2,4-dimethoxyphenyl)propanamide |
349097-71-8 | 500mg |
$ 80.00 | 2022-06-06 | ||
| abcr | AB219552-1 g |
3-Chloro-N-(2,4-dimethoxyphenyl)propanamide; 95% |
349097-71-8 | 1g |
€122.60 | 2022-09-01 | ||
| abcr | AB219552-5 g |
3-Chloro-N-(2,4-dimethoxyphenyl)propanamide; 95% |
349097-71-8 | 5g |
€343.40 | 2022-09-01 | ||
| Matrix Scientific | 065732-500mg |
3-Chloro-N-(2,4-dimethoxyphenyl)propanamide |
349097-71-8 | 500mg |
$95.00 | 2023-09-10 | ||
| abcr | AB219552-1g |
3-Chloro-N-(2,4-dimethoxyphenyl)propanamide, 95%; . |
349097-71-8 | 95% | 1g |
€137.20 | 2024-04-17 | |
| abcr | AB219552-5g |
3-Chloro-N-(2,4-dimethoxyphenyl)propanamide, 95%; . |
349097-71-8 | 95% | 5g |
€381.90 | 2024-04-17 | |
| eNovation Chemicals LLC | Y1242913-5g |
3-Chloro-N-(2,4-dimethoxyphenyl)propanamide |
349097-71-8 | 95% | 5g |
$315 | 2024-06-07 |
3-Chloro-N-(2,4-dimethoxyphenyl)propanamide Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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